1-(1,2-dimethyl-1H-indol-3-yl)-2-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)ethane-1,2-dione

• IUPAC Name: 1-(1,2-dimethylindol-3-yl)-2-(6-fluoro-2-methyl-3,4-dihydro-2H-quinolin-1-yl)ethane-1,2-dione
• InChI: InChI=1S/C22H21FN2O2/c1-13-8-9-15-12-16(23)10-11-18(15)25(13)22(27)21(26)20-14(2)24(3)19-7-5-4-6-17(19)20/h4-7,10-13H,8-9H2,1-3H3
• InChI Key: YQIPTDQYKBLKLW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(N1C(=O)C(=O)C3=C(N(C4=CC=CC=C43)C)C)C=CC(=C2)F
• Molecular Formula: C22H21FN2O2
• Molecular Weight: 364.4 g/mol
• CAS No.: 862831-33-2

Description

1-(1,2-Dimethyl-1H-indol-3-yl)-2-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)ethane-1,2-dione is a synthetic organic compound featuring a hybrid structure combining indole and tetrahydroquinoline moieties linked via an ethane-1,2-dione bridge. Its molecular formula is $ \text{C}{23}\text{H}{21}\text{FN}2\text{O}2 $, with a molecular weight of 376.43 g/mol and a ChemSpider ID of 862831-33-2 . The compound is characterized by:

• A 1,2-dimethylindole group, which enhances steric hindrance and may influence binding interactions.
• A 6-fluoro-2-methyltetrahydroquinoline moiety, where the fluorine atom likely improves metabolic stability and bioavailability.

This structural design suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors requiring planar aromatic systems with hydrophobic and polar substituents.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of indole- and tetrahydroquinoline-derived diones. Below is a comparative analysis with structurally analogous molecules:

Table 1: Structural and Functional Comparison

Compound Name	Key Features	Molecular Formula	Notable Substituents/Modifications	Reference
Target Compound	1,2-dimethylindole; 6-fluoro-2-methyltetrahydroquinoline; ethane-1,2-dione	$ \text{C}{23}\text{H}{21}\text{FN}2\text{O}2 $	Fluorine at position 6 (quinoline); dual methyl groups
N-(1-(2-(Dimethylamino)ethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboximidamide	6-amino-tetrahydroquinolin-2(1H)-one; thiophene carboximidamide; dimethylaminoethyl side chain	$ \text{C}{19}\text{H}{23}\text{N}_5\text{OS} $	Thiophene moiety; tertiary amine
1-(2-Phenyl-1H-indol-3-yl)-2-pyrrolidin-1-ylethane-1,2-dione	2-phenylindole; pyrrolidinyl-dione; no fluorine or methyl groups	$ \text{C}{21}\text{H}{19}\text{N}2\text{O}2 $	Phenyl substituent; pyrrolidine ring
6-Amino-1-(2-(1-methylpyrrolidin-2-yl)ethyl)-3,4-dihydroquinolin-2(1H)-one	6-amino-dihydroquinoline; 1-methylpyrrolidinylethyl chain	$ \text{C}{17}\text{H}{24}\text{N}_4\text{O} $	Amino group at position 6; cyclic tertiary amine

Key Findings:

The 1,2-dimethylindole moiety provides greater steric bulk compared to unsubstituted indoles (e.g., phenyl-indole derivatives in ), which may alter pharmacokinetic properties.

Functional Group Diversity: Thiophene carboximidamide derivatives (e.g., compound 26 in ) introduce sulfur-based hydrogen bonding, contrasting with the dione linker in the target compound. Pyrrolidinyl-dione analogs () lack the tetrahydroquinoline scaffold, reducing conformational rigidity.

Synthetic Routes: The target compound’s synthesis likely involves multi-step reactions similar to those in , such as nitro reduction (e.g., hydrogenation with Pd/C) and nucleophilic substitutions. Unlike compounds 24–27 in , the target compound lacks amino or thiophene groups, suggesting divergent strategies for functionalization.

Research Implications

• Drug Design : The fluorine atom and dimethylindole group position the target compound as a candidate for optimizing selectivity in kinase or GPCR-targeted therapies.
• Structural Insights : Comparative analysis highlights the ethane-1,2-dione linker as a critical scaffold for balancing rigidity and solubility, outperforming bulkier substituents (e.g., thiophene in ).